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Compound of Interest

Compound Name: 5-Methoxy-1,3-benzoxazole

Cat. No.: B160116

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 5-Methoxy-1,3-benzoxazole.
Adherence to these protocols is vital for ensuring personal safety and minimizing
environmental impact.

Hazard Identification and Classification

5-Methoxy-1,3-benzoxazole is classified with several hazards, necessitating stringent safety
measures.[1] It is harmful if swallowed, inhaled, or in contact with skin.[1] Furthermore, it
causes skin and serious eye irritation and may lead to respiratory irritation.[1]

Hazard Classification Category Hazard Statement
Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed[1]
o H312: Harmful in contact with
Acute Toxicity (Dermal) Category 4 )
skin[1]
Acute Toxicity (Inhalation) Category 4 H332: Harmful if inhaled[1]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

. L H319: Causes serious eye
Serious Eye Damage/Irritation Category 2

irritation[1]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation[1]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b160116?utm_src=pdf-interest
https://www.benchchem.com/product/b160116?utm_src=pdf-body
https://www.benchchem.com/product/b160116?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR110825_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR110825_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR110825_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR110825_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR110825_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR110825_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR110825_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR110825_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR110825_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment (PPE) Requirements

The use of appropriate Personal Protective Equipment (PPE) is mandatory to prevent
exposure.[1] Always inspect PPE for integrity before use.[2]
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Protection Type

Specification

Standard (Example)

Engineering Controls

Work should be conducted in a
well-ventilated area, preferably

a chemical fume hood.[1][2]

Eye/Face Protection

Safety glasses with side-
shields or chemical safety
goggles.[2] A face shield
should be worn if there is a

splash potential.[3]

EN 166 (EU) or NIOSH
approved (US)[1][2]

Hand Protection

Chemically resistant gloves.
The suitability and durability
depend on the frequency and
duration of contact.[1] Always
wash hands thoroughly after
handling, even when gloves

are worn.[2]

EN 374 (EU) or F739 (US)[1]

Skin and Body Protection

Alab coat or protective
clothing is required.[1][2] For
spill cleanup or situations with
high exposure risk, chemical-
resistant coveralls or an apron

may be necessary.[3]

EN 340[1]

Respiratory Protection

Use only in a well-ventilated
area.[1] If ventilation is
inadequate or for nuisance
exposures, a particle respirator
may be used. For higher
protection, an air-purifying
respirator with appropriate

cartridges is recommended.[2]

NIOSH (US) or CEN (EU)
approved|2]

Operational Plan: Step-by-Step Handling

Procedures
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A systematic approach to handling ensures safety throughout the experimental workflow.

Preparation and Precautionary Measures

e Ensure you have read and understood the Safety Data Sheet (SDS).[1]

Locate the nearest eyewash station and safety shower before starting work.[2]

Verify that the chemical fume hood is functioning correctly.[2]

Designate a specific area within the fume hood for handling the compound.[3]

Ensure all required PPE is available and in good condition.[2]

Handling the Chemical

e Conduct all weighing and transferring of the chemical within a chemical fume hood to
prevent inhalation of dust.[2][3]

Avoid all personal contact with the substance, including inhalation and contact with skin and
eyes.[1]

When handling, do not eat, drink, or smoke.[1][2]

Keep containers securely sealed when not in use.[1]

Use dedicated spatulas and tools to prevent cross-contamination.[3]

Post-Handling Procedures

e Wash hands and any exposed skin thoroughly with soap and water after handling.[1]
e Launder contaminated clothing separately before reuse.[1]
o Clean the work area and decontaminate any equipment used.

Emergency Protocols

Immediate and appropriate action is critical in the event of an exposure or spill.
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First-Aid Measures

Inhalation: Move the affected person to fresh air. If breathing is difficult, seek immediate
medical attention.[2]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[2] Remove
contaminated clothing.[2] If skin irritation persists, get medical advice.[4]

Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if
present and easy to do so.[1] Continue rinsing.[1] If eye irritation persists, seek immediate
medical attention.[1][2]

Ingestion: Do NOT induce vomiting.[2] Rinse mouth with water and call a poison center or
doctor if you feel unwell.[1][2]

Spill Response

Minor Spills: Evacuate the area.[2] Clean up spills immediately, wearing appropriate PPE.[1]
Use dry clean-up procedures to avoid generating dust.[1] Collect residues and place them in
a suitable, labeled container for waste disposal.[1]

Major Spills: Alert personnel in the area and contact emergency services.[1] Control personal
contact by wearing protective clothing.[1] Prevent spillage from entering drains or water
courses.[1]

After cleanup, wash the area with large amounts of water.[1]

Disposal Plan

All waste containing 5-Methoxy-1,3-benzoxazole must be treated as hazardous waste.

Chemical Waste Disposal

o Collect unused chemical and any material contaminated with it in a clearly labeled, sealed,

and appropriate hazardous waste container.[2][5]

e Do not mix this waste with other waste streams unless explicitly permitted by your

institution's guidelines.[6]
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» Store waste containers in a designated, secure area away from incompatible materials.[1]

Contaminated PPE Disposal

o Used gloves and other contaminated disposable PPE must be disposed of as hazardous
waste.[2]

e Place contaminated PPE in a sealed bag or container, clearly labeled as hazardous waste.

Disposal Method

e Arrange for disposal through a licensed professional waste disposal service.[2]

o Adhere to all local, state, and federal regulations for hazardous waste disposal.[2] Do not
allow the product to enter drains.[2]

Visual Workflow for PPE Selection

The following diagram outlines the logical steps for ensuring proper PPE is used when handling
5-Methoxy-1,3-benzoxazole.
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Start: Plan to Handle
5-Methoxy-1,3-benzoxazole

Assess Hazards:
- Acute Toxicity (Oral, Dermal, Inhalation)
- Skin & Eye lrritation
- Respiratory Irritation

Select Required PPE

All Operations 4 i A i Assess Ventilation

Engineering Controls: Eye/Face Protection: Hand Protection: Body Protection: Respiratory Protection:
Work in a Chemical Fume Hood Safety Goggles / Face Shield Chemically Resistant Gloves Lab Coat / Protective Clothing Required if ventilation is inadequate

Inspect PPE for Damage
Before Use

PPE Intact?

Don PPE Correctly Obtain New, Undamaged PPE

Proceed with Handling
Following Operational Plan

Post-Handling:
Decontaminate & Doff PPE

Dispose of Contaminated PPE
as Hazardous Waste

Click to download full resolution via product page

Caption: PPE Selection and Use Workflow for Hazardous Chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

